Cas no 1449248-72-9 (Methylene Simvastatin)
Methylene Simvastatin Chemical and Physical Properties
Names and Identifiers
-
- 2’’-Desethyl-2’’-vinyl Simvastatin
- (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoate
- (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoate
- CID 138114342
- (1S,3R,7S,8S)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoateMethylene simvastatin
- Simvastatin Impurity 7(Simvastatin EP Impurity G)
- 3-Butenoic acid, 2,2-dimethyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester
- Simvastatin Impurity 7(EP-G)
- Simvastatin EP Impurity G/ Simvastatin Related Compound G (Simvastatin-3-en/ Methylene simvastatin)
- Methylene Simvastatin ((1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethy (1428229)
- Q27236789
- (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl2,2-dimethylbut-3-enoate
- Methylene Simvastatin; (1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-Dimethylbut-3-enoate
- Simvastatin specified impurity G [EP]
- 0HRF0VUG7Z
- Methylene simvastatin
- SIMVASTATIN IMPURITY, METHYLENE SIMVASTATIN- [USP IMPURITY]
- Simvastatin impurity, methylene simvastatin- [USP]
- SIMVASTATIN_met004
- SIMVASTATIN IMPURITY G [EP IMPURITY]
- 1449248-72-9
- METHYLENE SIMVASTATIN [USP-RS]
- [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbut-3-enoate
- UNII-0HRF0VUG7Z
- 2''-Desethyl-2''-vinyl Simvastatin
- 1246815-38-2
- (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoate.
- Methylene Simvastatin
-
- Inchi: 1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h6-8,11,15-16,18-21,23,26H,1,9-10,12-14H2,2-5H3/t15?,16?,18?,19?,20?,21?,23-/m0/s1
- InChI Key: PHAXMMMKRGSDIV-SOODKXSNSA-N
- SMILES: O(C(C(C=C)(C)C)=O)C1CC(C)C=C2C=CC(C)C(CCC3CC(CC(=O)O3)O)[C@@H]12
Computed Properties
- Exact Mass: 416.25627424g/mol
- Monoisotopic Mass: 416.25627424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 72.8
Experimental Properties
- Color/Form: No data available
- Density: 1.1±0.1 g/cm3
- Melting Point: 126-130°C
- Boiling Point: 569.9±50.0 °C at 760 mmHg
- Flash Point: 187.6±23.6 °C
- Solubility: Acetone (Slightly), Chloroform (Slightly), Ethyl Acetate (Slightly)
- Vapor Pressure: 0.0±3.6 mmHg at 25°C
- pka: 13.49±0.40(Predicted)
Methylene Simvastatin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methylene Simvastatin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D289830-2.5mg |
2’’-Desethyl-2’’-vinyl Simvastatin |
1449248-72-9 | 2.5mg |
$ 204.00 | 2023-09-08 | ||
| TRC | D289830-25mg |
2’’-Desethyl-2’’-vinyl Simvastatin |
1449248-72-9 | 25mg |
$ 1598.00 | 2023-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1428229-30MG |
Methylene Simvastatin |
1449248-72-9 | 30mg |
¥11812.99 | 2024-12-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1428229-30MG |
1449248-72-9 | 30MG |
¥14538.98 | 2023-01-05 | |||
| Biosynth | ID166831-5 mg |
2''-Desethyl- 2''- vinyl Simvastatin |
1449248-72-9 | 5mg |
$317.65 | 2023-01-04 | ||
| Biosynth | ID166831-10 mg |
2''-Desethyl- 2''- vinyl Simvastatin |
1449248-72-9 | 10mg |
$540.00 | 2023-01-04 | ||
| Biosynth | ID166831-25 mg |
2''-Desethyl- 2''- vinyl Simvastatin |
1449248-72-9 | 25mg |
$1,080.00 | 2023-01-04 | ||
| A2B Chem LLC | AF01396-25mg |
2’’-Desethyl-2’’-vinyl Simvastatin |
1449248-72-9 | > 95% | 25mg |
$1424.00 | 2024-04-20 |
Methylene Simvastatin Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methylene Simvastatin
Comprehensive Analysis of Methylene Simvastatin (CAS No. 1449248-72-9): Properties, Applications, and Research Insights
Methylene Simvastatin (CAS No. 1449248-72-9) is a chemically modified derivative of simvastatin, a well-known member of the statin family. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in lipid metabolism and cardiovascular health. The methylene modification introduces unique biochemical properties, making it a subject of interest for researchers exploring novel drug formulations and mechanisms of action.
Recent studies highlight the growing demand for modified statins like Methylene Simvastatin, driven by the need for improved bioavailability and reduced side effects. With cardiovascular diseases (CVDs) remaining a leading global health concern, compounds such as 1449248-72-9 are being investigated for their enhanced efficacy in lowering LDL cholesterol and anti-inflammatory effects. Researchers are also examining its potential role in neuroprotection and diabetes management, aligning with current trends in multi-target drug discovery.
The synthesis of Methylene Simvastatin involves precise chemical modifications to the simvastatin backbone, ensuring stability while retaining its pharmacological activity. Analytical techniques like HPLC and NMR confirm its high purity, a critical factor for preclinical and clinical studies. As the pharmaceutical industry shifts toward personalized medicine, derivatives like 1449248-72-9 are being optimized for patient-specific therapies, addressing genetic variations in drug metabolism.
From an SEO perspective, users frequently search for terms such as "Methylene Simvastatin uses," "CAS 1449248-72-9 supplier," and "simvastatin derivatives research." These queries reflect the compound's relevance in both academic and industrial settings. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its structure-activity relationship (SAR), further emphasizing its scientific importance.
Environmental and regulatory considerations are also pivotal. While Methylene Simvastatin is not classified as hazardous, its production adheres to stringent Good Manufacturing Practices (GMP) to ensure safety and compliance. This aligns with the broader industry focus on green chemistry and sustainable drug development, topics frequently highlighted in recent publications.
In summary, Methylene Simvastatin (CAS No. 1449248-72-9) represents a promising avenue for advancing statin-based therapies. Its unique chemical profile, coupled with emerging applications in chronic disease management, positions it as a valuable candidate for future research and development. For scientists and suppliers, understanding its properties and market trends is essential to leveraging its full potential.
1449248-72-9 (Methylene Simvastatin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)